1-[2-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]phenyl]imidazole

• IUPAC Name: 1-[2-[[1-(cyclopropylmethyl)aziridin-2-yl]methoxy]phenyl]imidazole
• InChI: InChI=1S/C16H19N3O/c1-2-4-16(15(3-1)18-8-7-17-12-18)20-11-14-10-19(14)9-13-5-6-13/h1-4,7-8,12-14H,5-6,9-11H2
• InChI Key: XPQOJHKGKSVKAM-UHFFFAOYSA-N
• Canonical SMILES: C1CC1CN2CC2COC3=CC=CC=C3N4C=CN=C4
• Molecular Formula: C16H19N3O
• Molecular Weight: 269.34 g/mol

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen. The imidazole name was reported by Arthur Rudolf Hantzsch (1857–1935) in 1887.

Synthesis Analysis

Imidazole synthesis involves various methods. One of the methods includes starting from 1,2-diketones and urotropine in the presence of ammonium acetate. A simple and efficient approach allows the preparation of biologically active 2,4 (5)-diarylimidazoles by parallel synthesis.

Molecular Structure Analysis

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Chemical Reactions Analysis

Imidazoles are key components to functional molecules that are used in a variety of everyday applications. An emphasis has been placed on the bonds constructed during the formation of the imidazole.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Safety And Hazards

The safety and hazards of imidazole derivatives depend on their specific structures and uses. Some imidazole derivatives are used as drugs and have been tested for safety in humans.

Future Directions

Despite recent advances, the development of novel methods for the regiocontrolled synthesis of substituted imidazoles is of strategic importance. This is due to the preponderance of applications to which this important heterocycle is being deployed, such as the traditional applications in pharmaceuticals and agrochemicals.